Cas no 645408-41-9 (Cyclohexanecarboxylic acid, 1-[(4-fluorophenyl)methyl]-)

• Product Name: Cyclohexanecarboxylic acid, 1-[(4-fluorophenyl)methyl]-
• CAS No: 645408-41-9
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• MDL: MFCD11848867
• CID: 1679669
• PubChem ID: 62738342
• Update Time: 2025-04-21

Cyclohexanecarboxylic acid, 1-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[(4-fluorophenyl)methyl]-
• 1-(4-Fluorobenzyl)cyclohexanecarboxylicacid
• EN300-6767093
• 645408-41-9
• 1-[(4-fluorophenyl)methyl]cyclohexane-1-carboxylic acid
• F80306
• Z995180976
• AB90921
• CS-0257763
• 1-[(4-fluorophenyl)methyl]-cyclohexanecarboxylic acid
• 1-(4-Fluorobenzyl)cyclohexanecarboxylic acid
• AKOS012031541
• SCHEMBL25713293

• MDL： MFCD11848867
• Inchi： 1S/C14H17FO2/c15-12-6-4-11(5-7-12)10-14(13(16)17)8-2-1-3-9-14/h4-7H,1-3,8-10H2,(H,16,17)
• InChI Key： DPBLBGYOIQOWEV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 236.12131
• Monoisotopic Mass: 236.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids